Cas no 1217067-42-9 (2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(2-ethoxyphenyl)acetamide
• CAS No: 1217067-42-9
• MF: C₂₅H₃₀N₄O₃
• MW: 434.530705928802
• CID: 5344166
• Update Time: 2025-10-23

2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(2-ethoxyphenyl)acetamide
• 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(2-ethoxyphenyl)acetamide
• 2-[3-(3,4-dimethylphenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C25H30N4O3/c1-4-32-21-8-6-5-7-20(21)26-22(30)16-29-13-11-25(12-14-29)27-23(24(31)28-25)19-10-9-17(2)18(3)15-19/h5-10,15H,4,11-14,16H2,1-3H3,(H,26,30)(H,28,31)
• InChI Key： KBGZHROAELOXCB-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(C)=C(C)C=2)=NC2(CCN(CC(NC3C=CC=CC=3OCC)=O)CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 716
• XLogP3: 3.2
• Topological Polar Surface Area: 83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(2-ethoxyphenyl)acetamide

Compound CAS No 1217067-42-9: A Comprehensive Overview

Compound CAS No 1217067-42-9, also known as 2-[2-(3,4-dimethylphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]-N-(2-ethoxyphenyl)acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex molecular structure and its potential applications in drug discovery and development.

The molecular structure of this compound is characterized by a spiro ring system, which consists of a triazine ring fused with a decene ring. The presence of the spiro ring introduces unique electronic and steric properties, making it an interesting subject for both theoretical and experimental studies. The compound also features an acetamide group attached to the triazine ring, which further enhances its functional versatility.

Recent studies have highlighted the potential of this compound as a kinase inhibitor, particularly in the context of cancer therapy. Researchers have demonstrated that the compound exhibits significant inhibitory activity against several oncogenic kinases, including Abl, Bcr-Abl, and KIT. These findings suggest that it could serve as a lead compound for the development of targeted therapies aimed at combating various forms of cancer.

In addition to its pharmacological potential, the synthesis of this compound represents a significant achievement in organic chemistry. The synthesis involves a multi-step process that includes the formation of the spiro ring system through a carefully orchestrated sequence of reactions. The development of efficient synthetic routes for such complex molecules is crucial for advancing drug discovery efforts.

The structural complexity of this compound also makes it an attractive candidate for studying molecular recognition and supramolecular chemistry. Its ability to form stable complexes with various biomolecules has been explored in recent research, offering insights into its potential as a component in drug delivery systems or as a building block for supramolecular architectures.

Furthermore, computational studies have been conducted to investigate the electronic properties and reactivity of this compound. These studies have provided valuable insights into its stability under various conditions and its reactivity towards different chemical species. Such information is essential for designing experiments and optimizing synthetic pathways.

The discovery and characterization of this compound underscore the importance of interdisciplinary research in advancing our understanding of complex chemical systems. By combining expertise from organic chemistry, pharmacology, and computational chemistry, researchers have been able to unlock the full potential of this molecule.

In conclusion, CAS No 1217067-42-9 represents a fascinating example of how complex molecular architectures can lead to innovative solutions in drug discovery and development. As research continues to uncover its full range of applications, this compound is poised to make significant contributions to the field of medicinal chemistry.